Cas no 2228820-94-6 (2-chloro-6-(3-methylazetidin-3-yl)oxyphenol)

• Product Name: 2-chloro-6-(3-methylazetidin-3-yl)oxyphenol
• CAS No: 2228820-94-6
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 5923098
• PubChem ID: 165661781
• Update Time: 2025-06-13

2-chloro-6-(3-methylazetidin-3-yl)oxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-(3-methylazetidin-3-yl)oxyphenol
• 2228820-94-6
• 2-chloro-6-[(3-methylazetidin-3-yl)oxy]phenol
• EN300-1992082

• Inchi： 1S/C10H12ClNO2/c1-10(5-12-6-10)14-8-4-2-3-7(11)9(8)13/h2-4,12-13H,5-6H2,1H3
• InChI Key： HVOCYPFDBSQTJK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)OC1(C)CNC1

Computed Properties

• Exact Mass: 213.0556563g/mol
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-chloro-6-(3-methylazetidin-3-yl)oxyphenol

Comprehensive Overview of 2-Chloro-6-(3-methylazetidin-3-yl)oxyphenol (CAS No. 2228820-94-6): Properties, Applications, and Research Insights

The chemical compound 2-Chloro-6-(3-methylazetidin-3-yl)oxyphenol (CAS No. 2228820-94-6) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This heterocyclic phenol derivative combines a chlorophenol backbone with a 3-methylazetidine moiety, creating a versatile scaffold for further chemical modifications. Researchers are particularly interested in its hydrogen-bonding capabilities and steric effects, which make it valuable for designing novel bioactive molecules.

In the context of current scientific trends, 2-Chloro-6-(3-methylazetidin-3-yl)oxyphenol aligns with the growing demand for small molecule modulators in drug discovery. The compound's azetidine ring contributes to its conformational rigidity, a property highly sought after in medicinal chemistry to improve target selectivity. Recent publications in ACS Medicinal Chemistry Letters and European Journal of Medicinal Chemistry have highlighted similar structures as promising leads for kinase inhibitors and GPCR ligands, suggesting potential research directions for this specific molecule.

The synthesis of CAS 2228820-94-6 typically involves nucleophilic aromatic substitution reactions, where the chlorophenol precursor reacts with 3-methylazetidin-3-ol under controlled conditions. Advanced purification techniques like preparative HPLC or recrystallization are often employed to achieve high purity levels (>98%) required for biological testing. Analytical characterization commonly includes NMR spectroscopy (¹H, ¹³C), mass spectrometry, and elemental analysis to confirm structural integrity.

From a structure-activity relationship (SAR) perspective, the electron-withdrawing chlorine at the 2-position and the oxygen linker in 2-Chloro-6-(3-methylazetidin-3-yl)oxyphenol create distinct electronic effects that influence molecular interactions. Computational studies using molecular docking and density functional theory (DFT) suggest potential binding modes with biological targets, particularly those containing hydrophobic pockets or polar interaction sites. These insights are valuable for researchers exploring fragment-based drug design approaches.

In material science applications, derivatives of CAS 2228820-94-6 have shown promise as photoactive components in organic electronic devices. The compound's extended π-system and donor-acceptor characteristics make it interesting for developing organic semiconductors or light-harvesting materials. Recent patents have disclosed similar structures as intermediates for OLED materials, aligning with the global push toward energy-efficient technologies.

Quality control protocols for 2-Chloro-6-(3-methylazetidin-3-yl)oxyphenol emphasize rigorous testing for residual solvents, heavy metal content, and isomeric purity. The compound typically appears as a white to off-white crystalline powder with defined melting point characteristics. Stability studies indicate optimal storage conditions at 2-8°C under inert atmosphere for long-term preservation of chemical integrity.

Emerging research trends connect azetidine-containing compounds like 2228820-94-6 to innovative therapeutic areas, including protein degradation strategies and covalent inhibitor development. The strain energy inherent in the azetidine ring can facilitate novel molecular recognition patterns, making this compound class particularly valuable for addressing undruggable targets in oncology and neurology.

From an industrial perspective, scalable synthesis routes for 2-Chloro-6-(3-methylazetidin-3-yl)oxyphenol are being optimized using continuous flow chemistry and catalytic methods to improve atom economy and reduce environmental impact. These developments respond to the pharmaceutical industry's growing emphasis on green chemistry principles and sustainable manufacturing practices.

Analytical method development for CAS 2228820-94-6 typically employs reverse-phase HPLC with UV detection, though advanced techniques like LC-MS/MS are increasingly used for trace analysis. The compound shows characteristic chromatographic retention behaviors that facilitate quality control in complex matrices, important for formulation development and impurity profiling studies.

Future research directions for 2-Chloro-6-(3-methylazetidin-3-yl)oxyphenol may explore its potential as a chemical biology probe or imaging agent, leveraging its unique photophysical properties. The compound's modular structure also allows for straightforward structure-activity relationship exploration through parallel synthesis approaches, making it valuable for combinatorial chemistry libraries in drug discovery campaigns.